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Compound of Interest

Compound Name: Trichlorocyclopentylsilane

Cat. No.: B081576 Get Quote

An In-depth Technical Guide to the Safety and Handling of Trichlorocyclopentylsilane

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for

Trichlorocyclopentylsilane (CAS No. 14579-03-4), a chemical intermediate used in research

and development. Due to the limited availability of specific toxicological data for this compound,

information from structurally related chlorosilanes, such as Trichlorosilane, is included for a

more complete understanding of the potential hazards. All personnel handling this substance

must be thoroughly trained in its properties and the procedures outlined in this document.

Chemical Identification
Identifier Value

Chemical Name Trichlorocyclopentylsilane

CAS Number 14579-03-4[1]

DOT Classification
UN2987, Chlorosilanes, corrosive, n.o.s.,

Hazard Class 8, Packing Group II[1]

Hazard Identification and Classification
Trichlorocyclopentylsilane is a hazardous chemical that poses significant risks upon

exposure. It is classified as a substance that causes severe skin burns and eye damage.[2]
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The signal word for this chemical is "Danger".[2]

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[2]

Precautionary Statements:

Prevention:

P264: Wash skin thoroughly after handling.[2]

P280: Wear protective gloves, protective clothing, eye protection and face protection.[2][3]

Response:

P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[2]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water/ shower.[2]

P304 + P340 + P310: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Immediately call a POISON CENTER/ doctor.[2]

P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a

POISON CENTER/ doctor.[2][3]

Hazard Pictogram:

Corrosion:

alt text

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of

Trichlorocyclopentylsilane and related compounds.
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Property Value Source

Boiling Point 223 °C (433 °F) at 13 hPa [2]

Density 0.984 g/cm³ at 25 °C (77 °F) [2]

Flash Point (Trichlorosilane) -27 °C (-16.6 °F) [4]

Vapor Pressure

(Trichlorosilane)
533 hPa at 15 °C [4]

Autoignition Temperature

(Trichlorosilane)
182 °C (360 °F) [5]

Flammability Limits

(Trichlorosilane)
LEL: 7%; UEL: 83% [5]

Reactivity

Reacts violently with water,

yielding hydrogen chloride.[5]

Forms explosive mixtures with

air on intense heating.[2]

Toxicological Information
Detailed toxicological studies on Trichlorocyclopentylsilane are not readily available. The

data presented below is for Trichlorosilane, a structurally similar and hazardous compound.

The toxic effects of Trichlorosilane are considered to be similar to its hydrolysis product,

hydrogen chloride, which causes severe burns by all routes of exposure.[5]
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Test Species Route Value Source

LD50 Male Rats Oral

1030 mg/kg

(gavage: 25%

solution in corn

oil)

[5]

LC50 Rats Inhalation

8800 ppm (for

hydrogen

chloride, a

hydrolysis

product)

[5]

Health Effects:

Material is extremely destructive to the tissues of the mucous membranes and upper

respiratory tract, eyes, and skin.

Symptoms of exposure may include a cough, shortness of breath, headache, and nausea.

Experimental Protocols
The hazard classifications and toxicological values reported in safety data sheets are derived

from standardized testing protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD). However, the specific, detailed

experimental reports for Trichlorocyclopentylsilane are not publicly available. For context, a

brief description of relevant standard protocols is provided below:

Acute Oral Toxicity (OECD 423): This method involves the administration of the test

substance to fasted animals in a stepwise procedure. The starting dose level is selected from

one of four fixed levels, and the outcome (mortality or evident toxicity) in a small group of

animals determines the next step.

Skin Corrosion/Irritation (OECD 404): This test involves the application of the test substance

to the skin of an animal (typically a rabbit) for a specified duration. The tissue is then

observed for signs of erythema, edema, and corrosion at specific intervals.
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Acute Inhalation Toxicity (OECD 403): This protocol exposes animals to the test substance

as a gas, vapor, or aerosol for a defined period. The animals are observed for toxic effects

and mortality at various concentrations to determine the LC50 value.

Safe Handling and Storage
Handling:

Handle under an inert gas and protect from moisture.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[3][6]

Use only non-sparking tools and explosion-proof equipment.[6]

Avoid breathing vapors or mists.

Wash hands and face thoroughly after handling and apply preventive skin protection.[2]

Do not eat, drink, or smoke when using this product.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

Keep away from heat and sources of ignition.

Never allow the product to come into contact with water during storage.

The recommended storage temperature is 2 - 8 °C.

Store locked up or in an area accessible only to qualified or authorized personnel.

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls, such as the use of a fume hood or glove box, are essential to minimize

exposure. Personal protective equipment must be worn at all times when handling
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Trichlorocyclopentylsilane. The selection of appropriate PPE is critical and should be based

on a thorough risk assessment of the specific procedures being performed.

PPE Selection Workflow for Trichlorocyclopentylsilane

Risk Assessment

PPE Levels

Start: Handling Trichlorocyclopentylsilane

Assess potential for splash, inhalation, or significant skin contact

Level D:
- Safety glasses

- Lab coat
- Nitrile gloves

- Closed-toe shoes

Low risk
(e.g., small quantity transfers in a glove box)

Level C:
- Chemical splash goggles

- Face shield
- Chemical-resistant apron/suit

- Chemical-resistant gloves (e.g., butyl rubber)
- Work in a certified fume hood

Moderate risk
(e.g., standard lab operations with potential for splashes)

Level B:
- SCBA or supplied-air respirator
- Hooded chemical-resistant suit

- Inner and outer chemical-resistant gloves
- Chemical-resistant boots

High risk
(e.g., large spills, uncontrolled release)

Click to download full resolution via product page

Caption: PPE Selection Workflow based on risk assessment.

Eye/Face Protection: Wear chemical safety goggles and a face shield.[2][3]

Skin Protection: Wear protective gloves (e.g., butyl rubber, neoprene) and chemical-resistant

clothing or a lab coat.[2][3] Immediately change contaminated clothing.[2]
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Respiratory Protection: For routine operations in a well-ventilated area or fume hood,

respiratory protection may not be required. However, in case of inadequate ventilation, spills,

or emergencies, a NIOSH-approved respirator with appropriate cartridges or a self-contained

breathing apparatus (SCBA) should be used.[7][8]

First-Aid Measures
Immediate medical attention is required in all cases of exposure. First-aiders must protect

themselves from exposure.[2]

First-Aid Emergency Procedures

Route of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. Keep comfortable for breathing.

3. Call a physician immediately.

1. Immediately remove all contaminated clothing.
2. Rinse skin with plenty of water/shower for at least 15 minutes.

3. Call a physician immediately.

1. Rinse cautiously with water for several minutes.
2. Remove contact lenses, if present and easy to do.

3. Continue rinsing.
4. Call an ophthalmologist immediately.

1. Rinse mouth.
2. Have victim drink water (two glasses at most).
3. Do NOT induce vomiting (risk of perforation).

4. Call a physician immediately.

Click to download full resolution via product page

Caption: First-aid procedures for different exposure routes.

Inhalation: Move the victim to fresh air and keep them comfortable for breathing. Call a

physician immediately.[2] If breathing has stopped, provide artificial respiration.
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Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water or shower for at least 15 minutes. Call a physician immediately.[2][4]

Eye Contact: Rinse cautiously with plenty of water for several minutes.[2] Remove contact

lenses if present and easy to do so. Continue rinsing and immediately call an

ophthalmologist.[2]

Ingestion: Rinse the mouth with water. Have the victim drink at most two glasses of water.

Do NOT induce vomiting due to the risk of perforation. Call a physician immediately.[2]

Fire-Fighting Measures
While Trichlorocyclopentylsilane itself may not be flammable, related compounds like

Trichlorosilane are extremely flammable.[4] It reacts with water to release flammable gases.

Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-

resistant foam. Do NOT use water.

Specific Hazards: Contact with water liberates toxic and flammable gases.[4] Vapors may

form explosive mixtures with air and can travel to an ignition source and flash back.[4]

Containers may explode when heated.[4]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective clothing to prevent contact with skin and eyes.

Accidental Release Measures
Personal Precautions: Evacuate the area. Do not breathe vapors. Avoid contact with the

substance. Ensure adequate ventilation.[2]

Environmental Precautions: Do not let the product enter drains.[2]

Containment and Cleanup: Cover drains.[2] Absorb the spill with a liquid-absorbent, non-

combustible material (e.g., Chemizorb®, sand, earth). Collect the material in a suitable

container for disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b081576?utm_src=pdf-custom-synthesis
https://www.calpaclab.com/trichlorocyclopentylsilane-5g-each/spc-tci-t2576-5g
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/104817
https://www.fishersci.be/chemicalProductData_uk/wercs?itemCode=10207453&lang=EN
https://www.fishersci.com/store/msds?partNumber=AA1407814&productDescription=TRICHLOROSILANE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.aiha.org/trichlorosilane
https://www.tcichemicals.com/BE/en/sds/C0306_EU_6N.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://chemm.hhs.gov/ppe.htm
https://www.benchchem.com/product/b081576#trichlorocyclopentylsilane-safety-and-handling-precautions
https://www.benchchem.com/product/b081576#trichlorocyclopentylsilane-safety-and-handling-precautions
https://www.benchchem.com/product/b081576#trichlorocyclopentylsilane-safety-and-handling-precautions
https://www.benchchem.com/product/b081576#trichlorocyclopentylsilane-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081576?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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